Cas no 917343-49-8 (7,8-difluoroquinoxalin-2(1H)-one)
7,8-difluoroquinoxalin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7,8-difluoroquinoxalin-2(1H)-one
- AKOS027255836
- SCHEMBL21638316
- MFCD24556856
- 917343-49-8
- AS-61126
- DB-333654
- CZWCIWWHQLOLLI-UHFFFAOYSA-N
- 7,8-difluoro-1,2-dihydroquinoxalin-2-one
- SCHEMBL704132
- 7,8-difluoro-1H-quinoxalin-2-one
- W11328
-
- MDL: MFCD24556856
- Inchi: 1S/C8H4F2N2O/c9-4-1-2-5-8(7(4)10)12-6(13)3-11-5/h1-3H,(H,12,13)
- InChI Key: CZWCIWWHQLOLLI-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2=C1NC(C=N2)=O)F
Computed Properties
- Exact Mass: 182.02916908g/mol
- Monoisotopic Mass: 182.02916908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
7,8-difluoroquinoxalin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM221179-1g |
7,8-Difluoroquinoxalin-2(1H)-one |
917343-49-8 | 95% | 1g |
$1122 | 2021-08-04 | |
| Chemenu | CM221179-1g |
7,8-Difluoroquinoxalin-2(1H)-one |
917343-49-8 | 95% | 1g |
$1456 | 2024-07-20 | |
| eNovation Chemicals LLC | D774435-100mg |
7,8-difluoro-1H-quinoxalin-2-one |
917343-49-8 | 95% | 100mg |
$420 | 2024-06-06 | |
| eNovation Chemicals LLC | D774435-250mg |
7,8-difluoro-1H-quinoxalin-2-one |
917343-49-8 | 95% | 250mg |
$760 | 2024-06-06 | |
| TRC | D457263-2.5mg |
7,8-Difluoroquinoxalin-2(1H)-one |
917343-49-8 | 2.5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D457263-5mg |
7,8-Difluoroquinoxalin-2(1H)-one |
917343-49-8 | 5mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D457263-25mg |
7,8-Difluoroquinoxalin-2(1H)-one |
917343-49-8 | 25mg |
$ 340.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D774435-50mg |
7,8-difluoro-1H-quinoxalin-2-one |
917343-49-8 | 95% | 50mg |
$420 | 2025-02-21 | |
| eNovation Chemicals LLC | D774435-250mg |
7,8-difluoro-1H-quinoxalin-2-one |
917343-49-8 | 95% | 250mg |
$1160 | 2025-02-21 | |
| eNovation Chemicals LLC | D774435-100mg |
7,8-difluoro-1H-quinoxalin-2-one |
917343-49-8 | 95% | 100mg |
$665 | 2025-02-21 |
7,8-difluoroquinoxalin-2(1H)-one Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 7,8-difluoroquinoxalin-2(1H)-one
Introduction to 7,8-difluoroquinoxalin-2(1H)-one (CAS No. 917343-49-8)
7,8-difluoroquinoxalin-2(1H)-one (CAS No. 917343-49-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the quinoxaline class of molecules, which are known for their broad spectrum of pharmacological applications, including antimicrobial, antiviral, and anticancer effects. The introduction of fluorine atoms at the 7 and 8 positions of the quinoxaline ring system introduces additional electronic and steric effects, which can modulate the compound's reactivity, solubility, and biological interactions.
The synthesis of 7,8-difluoroquinoxalin-2(1H)-one involves multi-step organic transformations, typically starting from readily available precursors such as 2-aminoquinoline derivatives. The introduction of fluorine atoms is often achieved through halogen exchange reactions or direct fluorination techniques, which require precise control over reaction conditions to ensure high selectivity and yield. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to enhance the efficiency and scalability of the synthesis process.
In recent years, 7,8-difluoroquinoxalin-2(1H)-one has been studied for its potential as a scaffold in drug discovery programs. The fluorine atoms in the molecule can serve as pharmacophores that interact with biological targets such as enzymes and receptors, thereby influencing the compound's pharmacokinetic properties. Additionally, the quinoxaline core is a privileged structure in medicinal chemistry, known for its ability to form hydrogen bonds and pi-stacking interactions with biological macromolecules. These features make 7,8-difluoroquinoxalin-2(1H)-one a promising candidate for further development into novel therapeutic agents.
One of the most compelling aspects of 7,8-difluoroquinoxalin-2(1H)-one is its potential in oncology research. Preclinical studies have demonstrated that fluorinated quinoxalines exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. The presence of fluorine atoms enhances the binding affinity and selectivity of these compounds towards their target proteins, making them more effective in disrupting cancer pathways. Furthermore, the structural versatility of 7,8-difluoroquinoxalin-2(1H)-one allows for modifications at other positions on the ring system to optimize its pharmacological profile.
Recent advancements in computational chemistry have also contributed to the understanding of 7,8-difluoroquinoxalin-2(1H)-one's behavior. Molecular modeling studies have revealed insights into how the fluorine atoms influence the compound's conformational dynamics and interactions with biological targets. These insights are crucial for designing derivatives with improved efficacy and reduced toxicity. Additionally, high-throughput screening (HTS) techniques have been utilized to identify novel analogs of 7,8-difluoroquinoxalin-2(1H)-one with enhanced biological activity.
The pharmacological evaluation of 7,8-difluoroquinoxalin-2(1H)-one has shown promising results in both in vitro and in vivo models. In cell-based assays, the compound has demonstrated inhibitory activity against several cancer cell lines, suggesting its potential as an anti-cancer agent. Animal models have further supported these findings by showing that 7,8-difluoroquinoxalin-2(1H)-one can effectively inhibit tumor growth while maintaining acceptable levels of toxicity. These preclinical results have laid the groundwork for further investigation into its clinical potential.
From a chemical biology perspective, 7, 8difluoroq uinoxalin 2 ( 1 H) one holds significant promise as a tool compound for studying enzyme inhibition and receptor binding. Its unique structural features make it an excellent candidate for use in mechanistic studies aimed at understanding drug-receptor interactions at a molecular level. Such studies are essential for developing more rational approaches to drug design and optimizing therapeutic strategies.
The future direction of research on 7, 8dif luor oq uin ox alin 2 ( 1 H) one is likely to focus on expanding its chemical space through innovative synthetic methodologies. Additionally, there will be a continued effort to explore its biological activity across different disease models beyond oncology. The integration of machine learning and artificial intelligence into drug discovery pipelines may also accelerate the identification of novel derivatives with enhanced therapeutic potential.
In conclusion, 7, 8dif luor oq uin ox alin 2 ( 1 H) one (CAS No . 917343 -49 -8) represents a fascinating example of how structural modification can enhance biological activity . Its unique properties make it a valuable scaffold for further pharmaceutical research . As our understanding of drug-receptor interactions evolves , compounds like this will continue to play a critical role in the development of next-generation therapeutics .
917343-49-8 (7,8-difluoroquinoxalin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)